Cas no 2305185-09-3 (rac-(1R,2S)-2-bromocyclohexan-1-amine)

• Product Name: rac-(1R,2S)-2-bromocyclohexan-1-amine
• CAS No: 2305185-09-3
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• CID: 6318560
• PubChem ID: 92968947
• Update Time: 2025-10-23

rac-(1R,2S)-2-bromocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2305185-09-3
• EN300-6763374
• rac-(1R,2S)-2-bromocyclohexan-1-amine

• Inchi： 1S/C6H12BrN/c7-5-3-1-2-4-6(5)8/h5-6H,1-4,8H2/t5-,6+/m0/s1
• InChI Key： AQBYKNASJVORLT-NTSWFWBYSA-N
• SMILES： Br[C@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 177.01531g/mol
• Monoisotopic Mass: 177.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-bromocyclohexan-1-amine

Introduction to rac-(1R,2S)-2-bromocyclohexan-1-amine (CAS No. 2305185-09-3)

rac-(1R,2S)-2-bromocyclohexan-1-amine (CAS No. 2305185-09-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a derivative of cyclohexane, featuring a bromine atom and an amino group attached to adjacent carbon atoms. The racemic nature of the compound implies the presence of equal amounts of both enantiomers, which can have distinct biological activities and reactivity profiles.

The chemical structure of rac-(1R,2S)-2-bromocyclohexan-1-amine consists of a cyclohexane ring with a bromine atom at the 2-position and an amino group at the 1-position. The stereochemistry at the 1 and 2 positions is crucial for its properties and potential applications. The presence of the bromine atom introduces significant steric and electronic effects, which can influence the compound's reactivity and stability.

In recent years, rac-(1R,2S)-2-bromocyclohexan-1-amine has been extensively studied for its potential use in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the preparation of various pharmaceuticals, agrochemicals, and other fine chemicals. The ability to introduce both bromine and amino functionalities in a single step is particularly advantageous in synthetic routes that require high efficiency and yield.

One of the key areas where rac-(1R,2S)-2-bromocyclohexan-1-amine has shown promise is in the development of new drugs. The compound can serve as a building block for synthesizing molecules with specific biological activities. For instance, it has been used in the synthesis of compounds that target G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Recent studies have demonstrated that derivatives of rac-(1R,2S)-2-bromocyclohexan-1-amine can exhibit potent agonist or antagonist activity against these receptors.

The synthesis of rac-(1R,2S)-2-bromocyclohexan-1-amine typically involves several steps, including the bromination of cyclohexene followed by reduction and subsequent amination. The choice of reagents and reaction conditions is critical to achieve high yields and purity. Advanced techniques such as asymmetric synthesis are being explored to produce enantiomerically pure forms of the compound, which could have enhanced biological activity compared to their racemic counterparts.

From a pharmacological perspective, rac-(1R,2S)-2-bromocyclohexan-1-amine has been investigated for its potential as a lead compound in drug discovery programs. Its ability to modulate specific biological pathways makes it an attractive candidate for developing treatments for various diseases. For example, derivatives of this compound have shown promise in preclinical studies for their anti-inflammatory and analgesic properties.

Moreover, rac-(1R,2S)-2-bromocyclohexan-1-amine has been used in combination with other molecules to enhance their therapeutic effects. In one study, it was found that when combined with certain anti-cancer agents, rac-(1R,2S)-2-bromocyclohexan-1-amine could improve the efficacy of these agents by modulating cellular signaling pathways involved in tumor growth and metastasis.

The safety profile of rac-(1R,2S)-2-bromocyclohexan-1-amine is another important aspect that has been thoroughly evaluated. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new chemical entity, further studies are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, rac-(1R,2S)-2-bromocyclohexan-1-amine (CAS No. 2305185-09-3) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, rac-(1R,2S)-2-bromocyclohexan-1-amine is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.